Benzamide, 4-(((2-hydroxyphenyl)methylene)amino)-N-(tetrahydro-3-(2-methoxyphenyl)-4,6-dioxo-5-((phenylamino)methyl)-2-thioxo-1(2H)-pyrimidinyl)-
Overview
Description
Benzamide, 4-(((2-hydroxyphenyl)methylene)amino)-N-(tetrahydro-3-(2-methoxyphenyl)-4,6-dioxo-5-((phenylamino)methyl)-2-thioxo-1(2H)-pyrimidinyl)- is a complex organic compound with a unique structure that combines multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzamide, 4-(((2-hydroxyphenyl)methylene)amino)-N-(tetrahydro-3-(2-methoxyphenyl)-4,6-dioxo-5-((phenylamino)methyl)-2-thioxo-1(2H)-pyrimidinyl)- typically involves multi-step organic reactions. The process starts with the preparation of intermediate compounds, which are then subjected to various reaction conditions to form the final product. Common synthetic routes include condensation reactions, cyclization, and functional group modifications. Specific reaction conditions such as temperature, pH, and the use of catalysts are crucial for the successful synthesis of this compound.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
Benzamide, 4-(((2-hydroxyphenyl)methylene)amino)-N-(tetrahydro-3-(2-methoxyphenyl)-4,6-dioxo-5-((phenylamino)methyl)-2-thioxo-1(2H)-pyrimidinyl)- undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation products.
Reduction: Reduction reactions can modify specific functional groups within the compound.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, solvent, and reaction time are carefully controlled to achieve the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.
Scientific Research Applications
Benzamide, 4-(((2-hydroxyphenyl)methylene)amino)-N-(tetrahydro-3-(2-methoxyphenyl)-4,6-dioxo-5-((phenylamino)methyl)-2-thioxo-1(2H)-pyrimidinyl)- has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: The compound may be used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of Benzamide, 4-(((2-hydroxyphenyl)methylene)amino)-N-(tetrahydro-3-(2-methoxyphenyl)-4,6-dioxo-5-((phenylamino)methyl)-2-thioxo-1(2H)-pyrimidinyl)- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Similar Compounds
- Benzamide derivatives
- Pyrimidine derivatives
- Thioxo compounds
Uniqueness
Benzamide, 4-(((2-hydroxyphenyl)methylene)amino)-N-(tetrahydro-3-(2-methoxyphenyl)-4,6-dioxo-5-((phenylamino)methyl)-2-thioxo-1(2H)-pyrimidinyl)- is unique due to its complex structure, which combines multiple functional groups
Properties
CAS No. |
131528-79-5 |
|---|---|
Molecular Formula |
C32H27N5O5S |
Molecular Weight |
593.7 g/mol |
IUPAC Name |
N-[5-(anilinomethyl)-3-(2-methoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-1-yl]-4-[(2-hydroxyphenyl)methylideneamino]benzamide |
InChI |
InChI=1S/C32H27N5O5S/c1-42-28-14-8-6-12-26(28)36-30(40)25(20-34-23-10-3-2-4-11-23)31(41)37(32(36)43)35-29(39)21-15-17-24(18-16-21)33-19-22-9-5-7-13-27(22)38/h2-19,25,34,38H,20H2,1H3,(H,35,39) |
InChI Key |
UQEOJLWSLWVAET-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC=C1N2C(=O)C(C(=O)N(C2=S)NC(=O)C3=CC=C(C=C3)N=CC4=CC=CC=C4O)CNC5=CC=CC=C5 |
Origin of Product |
United States |
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